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Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)benzaldehyde
CAS No.: 73244-50-5
Cat. No.: B1599445

Get Quote

A Note on Nomenclature: The compound requested, 3-(2-Methoxyethoxy)benzaldehyde, is
not widely documented in chemical literature and supplier catalogs. However, a closely related
and more prevalent derivative, 3-[(2-Methoxyethoxy)methoxy]benzaldehyde, is well-
characterized. This guide will focus on the latter, providing a comprehensive overview for
researchers, scientists, and drug development professionals.

Chemical Identity and Properties
IUPAC Name: 3-((2-Methoxyethoxy)methoxy)benzaldehyde

Synonyms:

» 3-Methoxyethoxymethoxy-benzaldehyde
 MEM-protected 3-hydroxybenzaldehyde
CAS Number: 139461-72-6

Molecular Structure:
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Caption: 2D structure of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde.

This molecule is a derivative of benzaldehyde where the hydroxyl group at the meta-position is
protected by a 2-methoxyethoxymethyl (MEM) ether. This protecting group enhances the
molecule's solubility in polar organic solvents due to the presence of ether linkages.[1]

Physicochemical Properties

Property Value Source

Molecular Formula C11H1404 Santa Cruz Biotechnology
Molecular Weight 210.23 g/mol Santa Cruz Biotechnology
Appearance Yellow liquid BenchChem

Typically >95% (may vary b
Purity yp ] y b (may e N/A
supplier)

N Soluble in polar organic
Solubility ] BenchChem
solvents like DMF and THF

Synthesis

The primary and most common synthesis of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde
involves the protection of the hydroxyl group of 3-hydroxybenzaldehyde.

Reaction Scheme
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Reagents & Conditions

60 °C

DMF

K2COs3

Reactants

3-Hydroxybenzaldehyde

2-Methoxyethoxymethyl chloride (MEM-CI)

K2CO0s, DMF, 60 °C

Product

3-[(2-Methoxyethoxy)methoxy]benzaldehyde

Click to download full resolution via product page

Caption: Synthesis of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde.

Detailed Experimental Protocol

This protocol is based on established laboratory procedures for MEM protection of phenols.[1]

[2]

e Preparation: To a solution of 3-hydroxybenzaldehyde (1.0 eq) in anhydrous

dimethylformamide (DMF), add potassium carbonate (K2COs, 1.5 eq).

o Reaction: Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen or

argon).

o Addition of MEM-CI: Slowly add 2-methoxyethoxymethyl chloride (MEM-CI, 1.2 eq) to the

reaction mixture.

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b1599445/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-2-methoxyethoxy-methoxy-benzaldehyde
https://www.benchchem.com/product/b131418
https://www.benchchem.com/synthesis/pse-db7871b015b34364cdfcf3g20gdg783b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Heating: Heat the reaction mixture to 60°C and maintain with vigorous stirring. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After completion of the reaction (typically a few hours), cool the mixture to room
temperature and pour it into water.

o Extraction: Extract the agueous mixture with a suitable organic solvent, such as ethyl acetate
or diethyl ether.

e Washing: Wash the combined organic layers with water and then with brine to remove any
remaining DMF and inorganic salts.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na=S0a),
filter, and concentrate under reduced pressure to yield the crude product.

« Purification: The crude product can be purified by column chromatography on silica gel to
afford the pure 3-[(2-Methoxyethoxy)methoxy]benzaldehyde.

Applications in Research and Drug Development

The primary utility of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde lies in its role as a key
intermediate in multi-step organic syntheses, particularly in the pharmaceutical industry.

Intermediate in the Synthesis of Phenylephrine

3-[(2-Methoxyethoxy)methoxy]benzaldehyde is a crucial building block in the synthesis of
Phenylephrine, a potent ai-adrenergic receptor agonist.[1] Phenylephrine is widely used as a
nasal decongestant and as a vasopressor to increase blood pressure in certain medical
situations.[3]

The synthesis involves the protection of the meta-hydroxyl group of 3-hydroxybenzaldehyde
with a MEM group, allowing for selective reactions at other positions of the molecule before its
eventual deprotection to yield the final phenylephrine structure.

Workflow: Role in Phenylephrine Synthesis
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Caption: Role of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde in Phenylephrine Synthesis.

The methoxy and methoxyethoxy groups can also play a role in enhancing the binding affinity
of derivative molecules to their biological targets, thereby influencing their pharmacokinetic and
pharmacodynamic properties.[4]

Safety and Handling
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While a comprehensive, official safety data sheet (SDS) for 3-[(2-
Methoxyethoxy)methoxy]benzaldehyde is not readily available from major regulatory bodies,
information from suppliers and structurally similar compounds allows for a reliable hazard
assessment.

GHS Classification (Likely): Based on the known hazards of similar benzaldehyde derivatives,
this compound is likely classified as a Category 4 irritant.[4]

o Skin Irritation: May cause skin irritation.
o Eye Irritation: May cause serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

Recommended Safety Precautions

» Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use chemical safety goggles or a face shield.
o Lab Coat: A standard laboratory coat should be worn.

e Engineering Controls:

o Fume Hood: All handling of this compound should be conducted in a well-ventilated
chemical fume hood.[4]

e Handling:
o Avoid inhalation of vapors or mists.
o Avoid contact with skin and eyes.
o Wash hands thoroughly after handling.

e Storage:
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o Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.
» Disposal:

o Dispose of waste in accordance with local, state, and federal regulations. It has been
suggested that waste can be neutralized with an aqueous base before incineration.[4]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 3-[(2-
Methoxyethoxy)methoxy]benzaldehyde.

1H NMR (CDCls):[1]

0 9.83 (s, 1H): Aldehydic proton (-CHO).

0 7.50-7.44 (m, 3H): Aromatic protons (Ar-H).

0 5.28 (s, 2H): Methylene protons of the O-CH2-O group.

0 3.76—-3.65 (m, 4H): Methylene protons of the -O-CH2-CH2-O- group.

0 3.37 (s, 3H): Methyl protons of the -OCHs group.

13C NMR:[1]

0 190.7: Carbonyl carbon (CHO).

0 152.4: Aromatic carbon attached to the ether oxygen (C-O).

0 130.8-112.5: Other aromatic carbons.

0 93.9: Methylene carbon of the O-CH2-O group.

0 71.4-56.6: Carbons of the ether side chain.
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« Chemical Register. 3-[(2-Methoxyethoxy)methoxy]benzaldehyde. Available from: [Link]

o PubChem. Phenylephrine. National Center for Biotechnology Information. Available from:
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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